Cas no 10282-30-1 (4-(Pyrrolidin-1-yl)benzonitrile)
10282-30-1 structure
Product Name:4-(Pyrrolidin-1-yl)benzonitrile
CAS No:10282-30-1
MF:C11H12N2
MW:172.226382255554
MDL:MFCD07368512
CID:138791
PubChem ID:4961271
Update Time:2024-11-04
4-(Pyrrolidin-1-yl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-(Pyrrolidin-1-yl)benzonitrile
- 4-(1-Pyrrolidinyl)benzonitrile
- Benzonitrile,4-(1-pyrrolidinyl)-
- 4-pyrrolidin-1-ylbenzonitrile
- 1-(4-Cyanophenyl)pyrrolidine
- 4-Pyrrolidiobenzonitrile
- 4-Pyrrolidinobenzonitrile
- 4-PYRROLIDIN-1-YL-BENZONITRILE
- 1-(Pyrrolidin-1-yl)-4-cyanobenzene
- AKOS000218359
- 4-(1-pyrrolidinyl) benzonitrile
- EN300-190178
- P2428
- SCHEMBL154178
- CS-0067874
- ZNMSYUCZLWETII-UHFFFAOYSA-N
- A800621
- 10282-30-1
- FS-2710
- W-204466
- MFCD07368512
- DTXSID20406904
- AC-26529
- Z57756573
- DS-0406
- FT-0764818
- 4-pyrrolidine-1-yl-benzonitrile
- 4-pyrrolidinylbenzonitrile
- STL581741
- DB-058866
-
- MDL： MFCD07368512
- Inchi： 1S/C11H12N2/c12-9-10-3-5-11(6-4-10)13-7-1-2-8-13/h3-6H,1-2,7-8H2
- InChI Key： ZNMSYUCZLWETII-UHFFFAOYSA-N
- SMILES： N1(C2C=CC(C#N)=CC=2)CCCC1
Computed Properties
- Exact Mass: 172.10000
- Monoisotopic Mass: 172.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 27Ų
Experimental Properties
- Melting Point: 81.0 to 85.0 deg-C
- Boiling Point: 335.4°C at 760 mmHg
- PSA: 27.03000
- LogP: 2.22348
- λmax: 296(CH3CN)(lit.)
4-(Pyrrolidin-1-yl)benzonitrile Security Information
-
Symbol:
- Prompt：dangerous
- Hazard Statement： H301+H311+H331-H315-H319
- Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
- Hazardous Material transportation number：UN 3439 6.1/PG III
- Hazard Category Code： 22
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
4-(Pyrrolidin-1-yl)benzonitrile Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-(Pyrrolidin-1-yl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P76920-1g |
4-(pyrrolidin-1-yl)benzonitrile |
10282-30-1 | 97% | 1g |
¥229.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P76920-5g |
4-(pyrrolidin-1-yl)benzonitrile |
10282-30-1 | 97% | 5g |
¥699.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P76920-25g |
4-(pyrrolidin-1-yl)benzonitrile |
10282-30-1 | 25g |
¥2199.0 | 2021-09-04 | ||
| Fluorochem | 075164-25g |
4-(1-Pyrrolidinyl)benzonitrile |
10282-30-1 | 95% | 25g |
￡212.00 | 2022-03-01 | |
| TRC | P999140-50mg |
4-(Pyrrolidin-1-yl)benzonitrile |
10282-30-1 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P999140-100mg |
4-(Pyrrolidin-1-yl)benzonitrile |
10282-30-1 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P999140-500mg |
4-(Pyrrolidin-1-yl)benzonitrile |
10282-30-1 | 500mg |
$ 80.00 | 2022-06-03 | ||
| Apollo Scientific | OR962672-5g |
4-Pyrrolidiobenzonitrile |
10282-30-1 | 0.98 | 5g |
£24.00 | 2025-02-21 | |
| Apollo Scientific | OR962672-25g |
4-Pyrrolidiobenzonitrile |
10282-30-1 | 0.98 | 25g |
£110.00 | 2025-02-21 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | P2428-1G |
4-(1-Pyrrolidinyl)benzonitrile |
10282-30-1 | >96.0%(GC)(T) | 1g |
¥420.00 | 2024-04-18 |
4-(Pyrrolidin-1-yl)benzonitrile Related Literature
-
Van Hieu Tran,Minh Thanh La,Soosung Kang,Hee-Kwon Kim Org. Biomol. Chem. 2020 18 5008
-
Van Hieu Tran,Hee-Kwon Kim Org. Biomol. Chem. 2022 20 2881
-
Di Meng,Jing Xue,Yufan Zhang,Tianjiao Liu,Chuncheng Chen,Wenjing Song,Jincai Zhao Catal. Sci. Technol. 2023 13 1518
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